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Compound of Interest

Compound Name: Diglycolic acid-d4

CAS No.: 1032504-39-4

Cat. No.: B15553869

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Diglycolic acid-d4 (DGA-d4) is the deuterated analog of diglycolic acid (DGA), a toxic

metabolite of diethylene glycol (DEG).[1] This stable isotope-labeled compound serves as an

invaluable tool in various research applications, particularly as an internal standard for

quantitative analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy.[2] Its chemical and physical properties closely mimic those of the endogenous

DGA, allowing for accurate quantification in complex biological matrices. This guide provides a

comprehensive overview of the chemical properties, synthesis, and applications of Diglycolic
acid-d4, with a focus on experimental protocols and its role in metabolic studies.

Chemical Properties and Identification
Diglycolic acid-d4 is structurally identical to diglycolic acid, with the four hydrogen atoms on

the α-carbons replaced by deuterium. This isotopic substitution results in a higher molecular

weight, which is the basis for its use as an internal standard in mass spectrometry.
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Table 1: Chemical Properties of Diglycolic Acid-d4 and Diglycolic Acid

Property Diglycolic Acid-d4 Diglycolic Acid

Synonyms
2,2'-Oxydiacetic Acid-d4, 3-

Oxapentanedioic Acid-d4

2,2'-Oxydiacetic Acid,

Oxydiacetic Acid,

Bis(carboxymethyl) ether

CAS Number 1032504-39-4[1] 110-99-6[3]

Chemical Formula C₄H₂D₄O₅[1] C₄H₆O₅[3]

Molecular Weight 138.11 g/mol [4] 134.09 g/mol [3]

Appearance White to off-white solid White crystalline solid[3]

Melting Point Not available 140-144 °C[3]

Solubility Soluble in water Readily water-soluble[3]

Synthesis of Diglycolic Acid-d4
While a specific, detailed synthesis protocol for Diglycolic acid-d4 is not readily available in

the public domain, a plausible synthetic route can be adapted from general methods for the

deuteration of carboxylic acids. One common approach involves the oxidation of a deuterated

precursor. For instance, the oxidation of di(ethylene-d₂) glycol with a strong oxidizing agent like

nitric acid would yield Diglycolic acid-d4.[3]

Alternatively, methods for the synthesis of the non-deuterated Diglycolic acid can be adapted

using deuterated starting materials. One such method is the reaction of chloroacetic acid with a

base.[3] To synthesize Diglycolic acid-d4, one could start with deuterated chloroacetic acid

(chloroacetic acid-d₂).

Metabolic Significance and Signaling Pathway
Diglycolic acid is the primary toxic metabolite of diethylene glycol (DEG), a compound that has

been implicated in numerous poisoning incidents worldwide.[5] The metabolic pathway involves

the sequential oxidation of DEG in the liver, catalyzed by alcohol dehydrogenase (ADH) and

aldehyde dehydrogenase (ALDH).[6]
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Figure 1: Metabolic Pathway of Diethylene Glycol to Diglycolic Acid.

Experimental Protocols
Quantification of Diglycolic Acid in Biological Samples
using GC-MS and Diglycolic Acid-d4 as an Internal
Standard
This protocol describes the general steps for the quantitative analysis of diglycolic acid in a

biological matrix (e.g., urine or plasma) using gas chromatography-mass spectrometry (GC-

MS) with Diglycolic acid-d4 as an internal standard.

Experimental Workflow:

Sample Preparation GC-MS Analysis Data Analysis

Biological Sample (e.g., Urine) Spike with Diglycolic Acid-d4
(Internal Standard) Liquid-Liquid Extraction Derivatization (e.g., Silylation) Gas Chromatography Separation Mass Spectrometry Detection

(SIM or MRM) Peak Area Integration Calculate Peak Area Ratio
(DGA / DGA-d4)

Quantification using
Calibration Curve
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Figure 2: Experimental Workflow for Quantification of Diglycolic Acid.

Methodology:

Sample Preparation:

To a known volume of the biological sample (e.g., 1 mL of urine), add a known amount of

Diglycolic acid-d4 solution in a suitable solvent (e.g., methanol) to serve as the internal

standard.

Acidify the sample with an appropriate acid (e.g., HCl) to a pH of approximately 1-2.

Perform a liquid-liquid extraction with an organic solvent such as ethyl acetate. Repeat the

extraction three times to ensure complete recovery.

Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

Derivatization:

To the dried extract, add a derivatizing agent (e.g., N,O-

Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane) to convert the carboxylic

acid groups to their more volatile trimethylsilyl esters.

Heat the mixture at a specified temperature (e.g., 70°C) for a set time (e.g., 30 minutes) to

ensure complete derivatization.

GC-MS Analysis:

Inject an aliquot of the derivatized sample into the GC-MS system.

Gas Chromatography Conditions:

Column: A suitable capillary column for organic acid analysis (e.g., DB-5ms).

Injector Temperature: 250°C.
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Oven Temperature Program: Start at a low temperature (e.g., 80°C), hold for a few

minutes, then ramp up to a final temperature (e.g., 280°C) at a controlled rate.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

for enhanced sensitivity and selectivity. Monitor characteristic ions for the derivatized

Diglycolic acid and Diglycolic acid-d4. For the trimethylsilyl derivative of Diglycolic

acid, key ions would be monitored. For Diglycolic acid-d4, the corresponding ions with

a +4 Da shift would be monitored.

Data Analysis:

Integrate the peak areas of the selected ions for both Diglycolic acid and Diglycolic acid-
d4.

Calculate the ratio of the peak area of Diglycolic acid to the peak area of Diglycolic acid-
d4.

Prepare a calibration curve by analyzing standards containing known concentrations of

Diglycolic acid and a constant concentration of Diglycolic acid-d4. Plot the peak area

ratio against the concentration of Diglycolic acid.

Determine the concentration of Diglycolic acid in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Conclusion
Diglycolic acid-d4 is an essential tool for researchers studying the toxicology and metabolism

of diethylene glycol. Its use as an internal standard enables accurate and precise quantification

of the toxic metabolite, diglycolic acid, in complex biological matrices. The experimental

protocols and metabolic pathway information provided in this guide offer a valuable resource

for scientists and professionals in the fields of toxicology, drug metabolism, and analytical

chemistry. The continued availability and application of stable isotope-labeled compounds like
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Diglycolic acid-d4 will undoubtedly contribute to a deeper understanding of xenobiotic

metabolism and its implications for human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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